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Compound of Interest

Compound Name:
DIVINYLTETRAMETHYLDISILAN

E

Cat. No.: B073463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and procedural information for

divinyltetramethyldisilane (CAS No. 2627-95-4). The following sections detail the chemical

and physical properties, safety hazards, proper handling and storage procedures, emergency

response, and a representative experimental protocol for its synthesis.

Chemical and Physical Properties
Divinyltetramethyldisilane is a volatile and flammable organosilicon compound. Its key

physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C8H18OSi2

Molecular Weight 186.40 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 139 °C[1]

Melting Point -99 °C[1]

Flash Point 21.7 °C (71.1 °F) - closed cup[1]

Density 0.809 g/mL at 25 °C[1]

Refractive Index n20/D 1.411[1]

Safety and Hazard Information
Divinyltetramethyldisilane is classified as a highly flammable liquid and vapor.[3][4][5] It is

crucial to understand and mitigate the risks associated with its use.

Hazard Identification
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 2 Danger

H225: Highly

flammable liquid and

vapour.[3][5]

Skin

Corrosion/Irritation
Not Classified - -

Serious Eye

Damage/Irritation
Not Classified - -

Respiratory or Skin

Sensitisation
Not Classified - -

Germ Cell

Mutagenicity
Not Classified - -

Carcinogenicity Not Classified - -

Reproductive Toxicity Not Classified - -

Specific Target Organ

Toxicity (Single

Exposure)

Not Classified - -

Specific Target Organ

Toxicity (Repeated

Exposure)

Not Classified - -

Note: While not formally classified for skin and eye irritation under GHS in some SDS, other

sources indicate it may cause skin and eye irritation.[6]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5][7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[7]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5][7]

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are essential to ensure safety when working with

divinyltetramethyldisilane.

Handling
Avoid inhalation of vapor or mist.[8]

Keep away from sources of ignition - No smoking.[3][8]

Take measures to prevent the buildup of electrostatic charge.[3][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][7]

Use only non-sparking tools.[3][7]

Ground and bond containers when transferring material.[6][7]
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Wear appropriate personal protective equipment.

Handle in a well-ventilated place.[5]

Storage
Keep container tightly closed in a dry and well-ventilated place.[3][8]

Store in a cool place, away from heat and sources of ignition.

Containers that are opened must be carefully resealed and kept upright to prevent leakage.

Store away from incompatible materials such as oxidizing agents.

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves that have been

inspected prior to use.[7]

Respiratory Protection

If exposure limits are exceeded, or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[7]

Emergency Procedures: Chemical Spill Response
A prompt and appropriate response to a chemical spill is critical to minimizing harm to

personnel and the environment. The following workflow outlines the general procedure for

handling a divinyltetramethyldisilane spill.
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Immediate Actions

Assess the Spill

Spill Cleanup Seek Assistance

Alert others in the area

Evacuate non-essential personnel

Eliminate ignition sources

Determine the size of the spill

Evaluate the immediate risk

Can the spill be handled safely?

Don appropriate PPE

Yes

Call emergency services and EHS

No

Contain the spill with absorbent material

Apply absorbent material to the spill

Collect absorbed material with non-sparking tools

Place in a sealed container for hazardous waste disposal

Decontaminate the area and equipment

Report the incident to a supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of divinyltetramethyldisilane.
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Experimental Protocols
Divinyltetramethyldisilane is a versatile reagent in organosilicon chemistry. It is commonly

used in hydrosilylation reactions and can be synthesized via a Grignard reaction.

Representative Synthesis of Divinyltetramethyldisilane
via Grignard Reaction
This protocol is based on the general principles of Grignard synthesis and information from

patent literature. Note: This is a representative procedure and may require optimization. All

work should be conducted in a fume hood with appropriate PPE.

Materials:

Magnesium turnings

Bromomethane

Anhydrous alkane solvent (e.g., hexane, heptane)

Vinyltriethoxysilane

Dry nitrogen atmosphere

Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, three-neck flask,

dropping funnel, condenser)

Procedure:

Grignard Reagent Preparation:

Set up a three-neck flask equipped with a dropping funnel, a condenser, and a nitrogen

inlet.

Under a dry nitrogen atmosphere, add magnesium turnings to the flask.

Add a small amount of anhydrous alkane solvent to cover the magnesium.
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Dissolve bromomethane in the anhydrous alkane solvent and add it to the dropping funnel.

Slowly add a small portion of the bromomethane solution to the magnesium. The reaction

may need to be initiated (e.g., with a crystal of iodine or gentle heating).

Once the reaction has started, add the remaining bromomethane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the reaction mixture until the magnesium is

consumed.

Reaction with Vinyltriethoxysilane:

Cool the Grignard reagent to 0 °C.

Slowly add vinyltriethoxysilane to the Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Hydrolysis and Workup:

Carefully quench the reaction by slowly adding it to a mixture of ice and a dilute acid (e.g.,

HCl).

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO4).

Filter off the drying agent and remove the solvent by rotary evaporation.

Purification:

Purify the crude product by fractional distillation under reduced pressure to obtain pure

divinyltetramethyldisilane.
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Grignard Reagent Preparation

Reaction with Silane

Hydrolysis and Workup

Add Mg and anhydrous solvent to flask under N2

Slowly add bromomethane solution

Maintain gentle reflux until Mg is consumed

Cool Grignard reagent to 0 °C

Slowly add vinyltriethoxysilane

Warm to room temperature and stir

Quench reaction with ice/acid

Separate organic layer

Wash with water and brine

Dry organic layer

Remove solvent by rotary evaporation

Purify by fractional distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis of divinyltetramethyldisilane via a Grignard reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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